Cas no 70384-80-4 (Ethyl 5-chloro-2-oxo-2H-chromene-3-carboxylate)
70384-80-4 structure
Product Name:Ethyl 5-chloro-2-oxo-2H-chromene-3-carboxylate
CAS No:70384-80-4
MF:C12H9ClO4
MW:252.650462865829
CID:547323
PubChem ID:602094
Update Time:2025-04-19
Ethyl 5-chloro-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-chloro-2-oxo-2H-chromene-3-carboxylate
- 5-chloro-3-carboxyethylcoumarin
- Chromane-3-carboxylic acid, 6-chloro-2-oxo-, ethyl ester
- Ethyl-6-chlorocoumarin-3-carboxylate
- ethyl 6-chloro-2-oxochromene-3-carboxylate
- AKOS001681240
- SCHEMBL11484361
- Ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate
- HMS1617B20
- Ethyl 6-chloro-2-oxo-2H-chromene-3-carboxylate #
- CBMicro_044985
- DTXSID60345146
- BIM-0044975.P001
- 70384-80-4
- ethyl 6-chlorocoumarin-3-carboxylate
- Oprea1_369670
- CCG-1076
-
- Inchi： 1S/C12H9ClO4/c1-2-16-11(14)9-6-7-5-8(13)3-4-10(7)17-12(9)15/h3-6H,2H2,1H3
- InChI Key： HDBCARVARPQBKI-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)OCC)C(=O)O2
Computed Properties
- Exact Mass: 252.01897
- Monoisotopic Mass: 252.0189365g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Ethyl 5-chloro-2-oxo-2H-chromene-3-carboxylate Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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